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Introduction
Desferriferrichrome is a naturally occurring hydroxamate siderophore produced by various

fungi, including species of Aspergillus and Ustilago.[1] As a high-affinity iron chelator, it plays a

crucial role in microbial iron acquisition.[2] Its potent and selective iron-binding properties have

garnered significant interest in the scientific community, particularly for its potential applications

in drug development, including novel antimicrobial strategies and treatments for iron overload

disorders. This technical guide provides a comprehensive overview of the physicochemical

properties of desferriferrichrome, detailed experimental protocols for its characterization, and

visualizations of its biological pathways.

Core Physicochemical Properties
Desferriferrichrome is a cyclic hexapeptide composed of three glycine residues and three N⁵-

acetyl-N⁵-hydroxy-L-ornithine residues.[1][3] This structure confers its remarkable ability to

coordinate with ferric iron.
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Property Value Reference

Molecular Formula C₂₇H₄₅N₉O₁₂ [1]

Molecular Weight 687.7 g/mol [1]

CAS Number 34787-28-5 [1]

Appearance White to off-white solid

Melting Point 197-203°C

Table 2: Solubility and Stability of Desferriferrichrome
Property Details Reference

Solubility

Water: ≥10 mg/mL (requires

sonication and warming)

Methanol, Ethanol, DMSO:

Soluble

[4]

Stability

Stable under standard

laboratory conditions.

Degradation may occur at

extreme pH and temperatures.

pKa

The hydroxamate groups have

pKa values in the range of 8-

10, typical for siderophores,

enabling strong chelation of

Fe(III) at physiological pH.

[5][6]

Spectroscopic Profile
The structural elucidation and characterization of desferriferrichrome rely on various

spectroscopic techniques.

Table 3: Spectroscopic Data of Desferriferrichrome
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Technique
Expected
Wavelengths/Shifts

Reference

UV-Vis Spectroscopy

In the absence of iron,

desferriferrichrome exhibits

minimal absorption in the

visible range. Upon chelation

with iron to form ferrichrome, a

characteristic absorption band

appears around 425 nm.

[7][8][9]

¹H NMR Spectroscopy

The proton NMR spectrum in

d₆-DMSO is complex due to

the presence of multiple

conformers in solution. Key

signals include those from the

peptide backbone, the

ornithine side chains, and the

acetyl groups.

[10][11]

¹³C NMR Spectroscopy

The carbon NMR spectrum

complements the ¹H NMR

data, with characteristic signals

for the carbonyl carbons of the

peptide bonds and acetyl

groups, as well as the carbons

of the amino acid residues.

[10][12][13]

Infrared (IR) Spectroscopy

The IR spectrum displays

characteristic absorption

bands for N-H stretching of the

amide groups (~3300 cm⁻¹),

C=O stretching of the amide

and acetyl groups (~1650

cm⁻¹), and N-O stretching of

the hydroxamate groups

(~1000-1100 cm⁻¹).

[14][15]
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Experimental Protocols
Isolation and Purification of Desferriferrichrome from
Fungal Culture
This protocol outlines the general steps for obtaining pure desferriferrichrome from a fungal

source, such as Aspergillus species.[16][17]
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Fungal Culture and Fermentation

Extraction

Purification

Characterization

Inoculation of Aspergillus sp. in iron-deficient medium

Incubation and Fermentation

Centrifugation to separate mycelia from supernatant

Harvesting

Extraction of supernatant with an organic solvent (e.g., benzyl alcohol)

Back-extraction into water

Lyophilization of aqueous extract

Column Chromatography (e.g., Sephadex G-10)

Reversed-Phase HPLC

Collection and Lyophilization of pure fractions

Spectroscopic Analysis (NMR, MS, UV-Vis) Purity assessment by analytical HPLC
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Fig. 1: Workflow for the isolation and purification of desferriferrichrome.
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High-Performance Liquid Chromatography (HPLC)
Analysis
Reversed-phase HPLC is a standard method for the purification and analysis of

desferriferrichrome.[18][19]

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size). Mobile Phase A:

0.1% Trifluoroacetic acid (TFA) in water. Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in

acetonitrile. Gradient: A linear gradient from 5% to 60% Mobile Phase B over 30 minutes. Flow

Rate: 1.0 mL/min. Detection: UV absorbance at 220 nm (for the peptide backbone) and 425 nm

(for the iron complex, ferrichrome).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is essential for the structural confirmation of desferriferrichrome.[20][21][22]

[23][24]

Sample Preparation: Dissolve 5-10 mg of purified desferriferrichrome in 0.5 mL of deuterated

dimethyl sulfoxide (DMSO-d₆). Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz

or higher). Experiments:

¹H NMR: To observe the proton signals.

¹³C NMR: To observe the carbon signals.

2D NMR (COSY, HSQC, HMBC): To establish connectivity and aid in the complete

assignment of proton and carbon signals.

Biological Pathways
Desferriferrichrome Biosynthesis
The biosynthesis of desferriferrichrome is a complex process orchestrated by a series of

enzymes, with a non-ribosomal peptide synthetase (NRPS) at its core.[25][26]
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Fig. 2: Simplified biosynthetic pathway of desferriferrichrome.
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Iron Transport Mechanism
Desferriferrichrome, after chelating iron in the extracellular environment to form ferrichrome, is

recognized by specific transporters on the fungal cell membrane for internalization.[27][28][29]

Extracellular

Cell Membrane Intracellular

Desferriferrichrome
Ferrichrome

Fe³⁺
Chelation

Ferrichrome Transporter (e.g., Arn1p)Binding Intracellular FerrichromeTransport Fe²⁺
Reductive release

Metabolic Pool
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Fig. 3: Mechanism of ferrichrome-mediated iron uptake in fungi.

Conclusion
This technical guide provides a consolidated resource on the physicochemical properties of

desferriferrichrome. The presented data and protocols are intended to support researchers and

professionals in the fields of microbiology, medicinal chemistry, and drug development in their

efforts to explore and harness the potential of this fascinating siderophore. The detailed

characterization of desferriferrichrome is a critical step towards understanding its biological

functions and developing novel therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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